Cas no 634150-95-1 (1-(4-methoxynaphthalen-1-yl)ethan-1-amine)

• Product Name: 1-(4-methoxynaphthalen-1-yl)ethan-1-amine
• CAS No: 634150-95-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 3082284
• PubChem ID: 5244129
• Update Time: 2025-10-31

1-(4-methoxynaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-naphthalen-1-yl)-ethylamine
• EN300-1850994
• AKOS000302021
• 4-methoxynaphthyl-1-ethanamine
• 1-(4-methoxynaphthalen-1-yl)ethanamine
• SB78502
• AKOS022475329
• 1-(4-methoxynaphthalen-1-yl)ethan-1-amine
• 634150-95-1
• SCHEMBL11275566

• MDL： MFCD05215371
• Inchi： 1S/C13H15NO/c1-9(14)10-7-8-13(15-2)12-6-4-3-5-11(10)12/h3-9H,14H2,1-2H3
• InChI Key： GEAIGLPMZKYVEJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)C(C)N

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(4-methoxynaphthalen-1-yl)ethan-1-amine

Introduction to 1-(4-methoxynaphthalen-1-yl)ethan-1-amine (CAS No: 634150-95-1) in Modern Chemical Research

1-(4-methoxynaphthalen-1-yl)ethan-1-amine, identified by the chemical compound code CAS No: 634150-95-1, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a naphthalene core substituted with a methoxy group at the 4-position and an amine functional group at the 1-position, exhibits unique structural and electronic properties that make it a valuable scaffold for drug discovery and material science applications. The molecular structure of 1-(4-methoxynaphthalen-1-yl)ethan-1-amine not only contributes to its potential biological activity but also influences its reactivity in synthetic transformations.

The naphthalene ring system is a privileged motif in medicinal chemistry due to its ability to interact favorably with biological targets such as enzymes and receptors. The presence of the 4-methoxy substituent enhances the lipophilicity of the molecule, which is often a critical factor in determining oral bioavailability. Furthermore, the amine group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This dual functionality has made 1-(4-methoxynaphthalen-1-yl)ethan-1-amine a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. Studies have demonstrated that compounds incorporating naphthalene moieties can exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The methoxy group at the 4-position of 1-(4-methoxynaphthalen-1-yl)ethan-1-amine is particularly noteworthy, as it can modulate the electronic properties of the aromatic system and influence interactions with biological targets. This has led to investigations into its derivatives as potential therapeutic agents.

One of the most compelling aspects of 1-(4-methoxynaphthalen-1-yl)ethan-1-amine is its utility in medicinal chemistry as a precursor for more sophisticated drug candidates. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications at the amine group have been explored to introduce hydrogen bonding capabilities or to enhance solubility. Additionally, the naphthalene core can be further functionalized through cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce diverse substituents and explore new chemical space.

The synthesis of 1-(4-methoxynaphthalen-1-yl)ethan-1-amine itself presents an interesting challenge due to the need for precise regioselectivity in installing both the methoxy and amine groups on the naphthalene ring. Advances in synthetic methodologies have enabled more efficient routes to this compound, including palladium-catalyzed reactions and transition-metal-mediated transformations. These developments have not only simplified access to 1-(4-methoxynaphthalen-1-yl)ethan-1-amine but also provided new tools for constructing related derivatives.

In conclusion, 1-(4-methoxynaphthalen-1-ylenthanamino) (CAS No: 63415095–51) represents a promising compound in the realm of chemical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery and material science. As synthetic methodologies continue to evolve, expect to see increasingly innovative applications of this versatile molecule in both academic and industrial settings.